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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-3-nitropyridine

Cat. No.: B2941767

Essential Safety and Handling Guide for 5-
Fluoro-2-methyl-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-

Fluoro-2-methyl-3-nitropyridine. The following procedures are based on best practices for
handling similar chemical compounds and should be implemented to ensure laboratory safety.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Fluoro-2-methyl-3-nitropyridine is a compound that, based on data from structurally similar
chemicals, should be handled with caution. Analogous compounds are known to be harmful if
swallowed, cause skin and eye irritation, and may cause respiratory irritation.[1][2][3]
Therefore, a comprehensive approach to personal protective equipment is mandatory.

Core PPE Requirements:

» Eye Protection: Chemical splash goggles are required. For operations with a higher risk of
splashing, a face shield should be worn in addition to goggles.[4][5]
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e Hand Protection: Chemically resistant gloves are essential. Given the nature of the
compound, nitrile gloves are suitable for incidental contact, but should be disposed of
immediately upon contamination. For more prolonged handling, thicker, chemically resistant
gloves should be considered.[6][7]

o Body Protection: A flame-resistant lab coat is required at all times.[4] For tasks with a
significant risk of splashing, a chemical-resistant apron or coveralls should be worn.

o Respiratory Protection: All handling of 5-Fluoro-2-methyl-3-nitropyridine should be
conducted within a certified chemical fume hood to avoid inhalation of vapors or dust.[8][9] If
a fume hood is not available or if exposure limits are exceeded, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and acid gases should be used.[5]

[6]

Quantitative Data Summary

While specific occupational exposure limits for 5-Fluoro-2-methyl-3-nitropyridine have not
been established, the hazard information for analogous compounds provides a basis for safe
handling. The following table summarizes key hazard statements for similar molecules.
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Compound Name CAS Number Hazard Statements

Harmful if swallowed, Causes
2-Fluoro-5-methyl-3- skin irritation, Causes serious
) o 19346-44-2 o
nitropyridine eye irritation, May cause

respiratory irritation.[1]

Causes serious eye irritation,
2-Methyl-3-nitropyridine 18699-87-1 May cause respiratory
irritation.[8]

Harmful if swallowed, Causes

skin irritation, Causes serious

2-Chloro-3-nitropyridine 5470-18-8 S
eye irritation, May cause
respiratory irritation.[2]
Harmful in contact with skin,
Harmful if inhaled, Harmful if

2-Fluoro-6-methyl-3- swallowed, Causes skin

] o 19346-45-3 o ,
nitropyridine irritation, Causes serious eye

irritation, May cause

respiratory irritation.[3]

Operational Plan: Step-by-Step Handling and
Disposal

. Preparation and Engineering Controls:

[EEN

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are readily accessible.[3][9]

Prepare all necessary equipment and reagents before handling the compound.

Cover the work surface with absorbent, plastic-backed paper to contain any spills.[10]

N

. Handling the Compound:
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e Don all required personal protective equipment (PPE) as outlined above.

o Perform all manipulations of 5-Fluoro-2-methyl-3-nitropyridine, including weighing and
transferring, within the chemical fume hood.

¢ Avoid the formation of dust and aerosols.[9]

o Keep containers tightly closed when not in use.[2][8]

3. In Case of a Spill:

» For minor spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

o Collect the absorbed material and place it in a sealed, labeled container for hazardous waste
disposal.[8][11]

o For larger spills, evacuate the area and follow your institution's emergency procedures.
4. Disposal Plan:

» All waste containing 5-Fluoro-2-methyl-3-nitropyridine, including contaminated
consumables and absorbent materials, must be disposed of as hazardous chemical waste.

» Dispose of the waste in a properly labeled, sealed container.[8]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 5-Fluoro-2-methyl-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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